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Compound of Interest

Compound Name: RIGO12

Cat. No.: B10824127

This document provides immediate safety, logistical, and disposal information for RIG012, a
potent antagonist of the RIG-I innate immune receptor. Adherence to these guidelines is critical
to ensure the safety of laboratory personnel and to prevent environmental contamination.

RIG012 Hazard Profile and Chemical Properties

RIG012 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] All personnel handling this compound should be familiar with its hazard profile and
take appropriate safety precautions.
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Property Value Reference

) 4-(Benzyloxy)-3,3-diethyl-2H-
Chemical Name _ , [2]
benzol[g]indole-2,5(3H)-dione

CAS Number 2642218-43-5 [1]13]

Molecular Formula C23H21NO3 [11[2]

Molecular Weight 359.43 g/mol [1]
o Acute toxicity, Oral (Category

GHS Classification 2) [1]

Acute aquatic toxicity o

(Category 1)

Chronic aquatic toxicity o

(Category 1)

Hazard Statements H302: Harmful if swallowed [1]

H410: Very toxic to aquatic life 1]

with long lasting effects

-~ Store at -20°C (powder) or
Storage Conditions ) [1]
-80°C (in solvent)

Experimental Protocol: Proper Disposal of RIG012

The following step-by-step procedure must be followed for the disposal of RIG012 and its
containers.

1. Personal Protective Equipment (PPE):

o Wear appropriate personal protective equipment, including safety goggles with side-shields,
chemical-resistant gloves (e.g., nitrile), and a lab coat.[1]

2. Waste Collection:
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Collect all waste containing RIG012, including unused product, contaminated consumables
(e.g., pipette tips, tubes), and empty containers, in a designated and clearly labeled
hazardous waste container.

Do not mix with other waste streams unless compatible.

. Spillage and Cleanup:
In case of a spill, prevent further leakage or spillage.[1]
Keep the product away from drains and water courses.[1]

Absorb liquid spills with an inert, finely-powdered liquid-binding material such as diatomite or
universal binders.[1]

Decontaminate surfaces and equipment by scrubbing with alcohol.[1]
Collect all cleanup materials in the designated hazardous waste container.[1]
. Disposal of Contents and Container:

The primary instruction for disposal is to "Dispose of contents/ container to an approved
waste disposal plant."[1]

This should be done in accordance with all prevailing country, federal, state, and local
regulations.[1]

Crucially, avoid release to the environment.[1]
. Handling Precautions:
Wash skin thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

RIG012.
RIG012 Waste G@

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

'

Collect in Labeled
Hazardous Waste Container

Contain and Absorb Spill
with Inert Material

Decontaminate Surfaces
with Alcohol

Collect Cleanup Materials
in Hazardous Waste Container

Dispose of Container at an
Approved Waste Disposal Plant

Disposal Complete
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Caption: Workflow for the safe disposal of RIG012 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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